![molecular formula C28H26N4O4 B3926160 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione]](/img/structure/B3926160.png)
1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione]
Overview
Description
1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione], also known as PAPB, is a chemical compound that has been studied for its potential applications in various scientific fields.
Mechanism of Action
The mechanism of action of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] is not fully understood, but it is believed to involve the inhibition of enzymes involved in the production of reactive oxygen species (ROS). ROS are molecules that can cause damage to cells and tissues, and are implicated in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. By inhibiting the production of ROS, 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] may have therapeutic effects in these diseases.
Biochemical and Physiological Effects:
1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] can inhibit the growth of cancer cells and reduce the production of ROS. In vivo studies have shown that 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] is its high purity and yield, which makes it suitable for use in various lab experiments. However, one limitation of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione]. One direction is the development of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] as a drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the development of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] and its potential applications in various scientific fields.
Conclusion:
In conclusion, 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] is a chemical compound that has been studied for its potential applications in various scientific fields. The synthesis method of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] has been optimized to yield high purity and yield. 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] has been studied for its potential applications in medicinal chemistry, materials science, and biochemistry. The mechanism of action of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] involves the inhibition of enzymes involved in the production of ROS. 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] has various biochemical and physiological effects in vitro and in vivo. One advantage of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] is its high purity and yield, but one limitation is its limited solubility in water. Several future directions for the study of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] include the development of 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] as a drug candidate and a fluorescent probe, and further studies to understand its mechanism of action.
Scientific Research Applications
1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] has been studied as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In materials science, 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] has been studied for its potential use in the development of organic electronic devices. In biochemistry, 1,1'-(1,4-phenylene)bis[3-(benzylamino)-2,5-pyrrolidinedione] has been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
3-(benzylamino)-1-[4-[3-(benzylamino)-2,5-dioxopyrrolidin-1-yl]phenyl]pyrrolidine-2,5-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26N4O4/c33-25-15-23(29-17-19-7-3-1-4-8-19)27(35)31(25)21-11-13-22(14-12-21)32-26(34)16-24(28(32)36)30-18-20-9-5-2-6-10-20/h1-14,23-24,29-30H,15-18H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQGODVHVKHPRJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC=C(C=C2)N3C(=O)CC(C3=O)NCC4=CC=CC=C4)NCC5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.